Cas no 958584-20-8 (5-{(3-chlorophenyl)methylsulfanyl}-2-(propan-2-yl)-2H,3H-imidazo1,2-cquinazolin-3-one)

• Product Name: 5-{(3-chlorophenyl)methylsulfanyl}-2-(propan-2-yl)-2H,3H-imidazo1,2-cquinazolin-3-one
• CAS No: 958584-20-8
• MF: C₂₀H₁₈ClN₃OS
• MW: 383.894422054291
• CID: 6101262
• PubChem ID: 4171547
• Update Time: 2025-10-28

5-{(3-chlorophenyl)methylsulfanyl}-2-(propan-2-yl)-2H,3H-imidazo1,2-cquinazolin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-{(3-chlorophenyl)methylsulfanyl}-2-(propan-2-yl)-2H,3H-imidazo1,2-cquinazolin-3-one
• EU-0061172
• AKOS002081657
• F6548-3590
• SR-01000556350
• 5-{[(3-chlorophenyl)methyl]sulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one
• 958584-20-8
• 5-[(3-chlorophenyl)methylsulfanyl]-2-propan-2-yl-2H-imidazo[1,2-c]quinazolin-3-one
• SR-01000556350-1

• Inchi： 1S/C20H18ClN3OS/c1-12(2)17-19(25)24-18(23-17)15-8-3-4-9-16(15)22-20(24)26-11-13-6-5-7-14(21)10-13/h3-10,12,17H,11H2,1-2H3
• InChI Key： XIYYSYOXKJHDTR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1=NC2C=CC=CC=2C2=NC(C(N21)=O)C(C)C

Computed Properties

• Exact Mass: 383.0859111g/mol
• Monoisotopic Mass: 383.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 70.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-{(3-chlorophenyl)methylsulfanyl}-2-(propan-2-yl)-2H,3H-imidazo1,2-cquinazolin-3-one

5-{(3-chlorophenyl)methylsulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one: A Comprehensive Overview

The compound with CAS No. 958584-20-8, known as 5-{(3-chlorophenyl)methylsulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazoquinazoline derivatives, which are known for their unique structural features and potential biological activities. The molecule's structure is characterized by a fused imidazoquinazoline ring system, a methylsulfanyl group attached to the 3-chlorophenyl moiety, and a propan-2-yl substituent. These structural elements contribute to its intriguing chemical properties and functional versatility.

Recent studies have highlighted the potential of imidazo[1,2-c]quinazoline derivatives in various applications. For instance, researchers have explored their role as kinase inhibitors, which are critical in the development of anticancer therapies. The methylsulfanyl group in this compound has been shown to enhance its stability and bioavailability, making it a promising candidate for drug delivery systems. Furthermore, the propan-2-yl substituent contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and targeting specific cellular pathways.

The synthesis of 5-{(3-chlorophenyl)methylsulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazoquinazoline core through cyclization reactions and the subsequent introduction of the substituents via nucleophilic substitution or coupling reactions. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been investigated as a lead compound for developing novel antitumor agents. Its ability to inhibit specific kinases involved in cancer cell proliferation makes it a valuable tool in targeted therapy research. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials and sensors.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the methylsulfanyl group plays a crucial role in modulating the molecule's redox properties, while the imidazo[1,2-c]quinazoline core contributes to its aromatic stability and conjugation effects.

The integration of experimental and computational approaches has also enabled researchers to explore the stereochemical aspects of this compound. The propan-2-yl substituent introduces steric effects that influence the molecule's conformational flexibility and binding affinity to biological targets. Understanding these factors is essential for optimizing its performance in therapeutic applications.

In conclusion, 5-{(3-chlorophenyl)methylsulfanyl}-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-3-one represents a fascinating example of how advanced synthetic techniques and cutting-edge research can lead to innovative chemical compounds with diverse applications. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.